Cas no 2731009-38-2 (4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid)

• Product Name: 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid
• CAS No: 2731009-38-2
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• MDL: MFCD34562088
• CID: 5653457
• PubChem ID: 165587930
• Update Time: 2025-10-21

4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
• EN300-28256973
• EN300-37156128
• 2731009-38-2
• 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid

• MDL： MFCD34562088
• Inchi： 1S/C10H14O5/c1-3-14-8(13)10-4-9(2,5-10)15-6(10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： IVQDKFFARATCQC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C2(C(=O)OCC)CC1(C)C2

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid

4-(Ethoxycarbonyl)-1-Methyl-2-Oxabicyclo[2.1.1]hexane-3-Carboxylic Acid: A Versatile Compound in Pharmaceutical and Synthetic Chemistry

4-(Ethoxycarbonyl)-1-Methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid (CAS No. 2731009-38-2) represents a unique class of cyclic ester derivatives with significant potential in pharmaceutical research, drug development, and synthetic organic chemistry. This compound, characterized by its 2-oxabicyclo[2.1.1]hexane core and carboxylic acid functionality, has garnered attention for its structural versatility and ability to modulate biological targets. Recent advancements in computational chemistry and high-throughput screening have further highlighted its relevance in targeted drug discovery and molecular design.

The 2-oxabicyclo[2.1.1]hexane scaffold is a rare and highly strained cyclic structure, offering unique opportunities for conformational control and functional group manipulation. The presence of ethoxycarbonyl and carboxylic acid moieties in this molecule provides multiple sites for chemical modification, enabling the synthesis of prodrugs, derivatives, and bioactive analogs. Researchers have increasingly focused on optimizing its stereochemistry and functional group positioning to enhance drug-like properties such as solubility, metabolic stability, and target specificity.

Recent studies in biomolecular interactions have demonstrated the potential of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid as a scaffold for enzyme inhibition and receptor modulation. For instance, its carboxylic acid group can act as a hydrophobic anchor for membrane-bound receptors, while the ethoxycarbonyl moiety may participate in hydrogen bonding with target proteins. These interactions are critical for drug-target engagement and selectivity optimization in antibody-drug conjugates (ADCs) and small molecule therapeutics.

Advancements in synthetic methodologies have enabled the scalable production of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid, making it a viable candidate for industrial applications. Techniques such as microwave-assisted synthesis, photoredox catalysis, and enantioselective reactions have been employed to improve yield, purity, and stereochemical control. These methods are particularly relevant in green chemistry initiatives, where sustainable synthesis and waste minimization are prioritized.

The 2-oxabicyclo[2.1.1]hexane core is also being explored for its structural similarity to natural products and biologically active compounds. For example, its cyclic ester framework resembles lipid-like molecules that are essential for cell membrane integrity and signaling pathways. This structural analogy has led to investigations into its potential as a therapeutic agent for neurodegenerative diseases, inflammatory conditions, and cancer-related pathways.

Recent computational studies have provided insights into the molecular dynamics of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid. Molecular docking simulations have revealed its ability to bind to specific protein domains, such as kinase ATP-binding sites and G-protein coupled receptors (GPCRs). These findings are crucial for rational drug design and structure-based optimization in targeted therapies.

The carboxylic acid functionality in this compound also makes it a suitable candidate for conjugation reactions, particularly in drug delivery systems. For instance, its carboxyl group can be functionalized with polyethylene glycol (PEG) chains to improve solubility and circulation time in bloodstream. This property is especially valuable in nanomedicine and targeted drug delivery, where biocompatibility and controlled release are essential.

Moreover, the ethoxycarbonyl group in 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid can be further modified to introduce pharmacophore elements. For example, replacing the ethoxy group with fluoro or methyl groups may alter the lipophilicity and binding affinity of the molecule, enabling the design of selective inhibitors for specific enzymatic targets. Such modifications are critical for drug optimization and clinical translation.

The 2-oxabicyclo[2.1.1]hexane scaffold also exhibits interesting physicochemical properties, such as low solubility and high metabolic stability, which are advantageous for prodrug development. By masking the active moiety with a biodegradable linker, this compound can be designed to release its pharmacologically active form at the target site, minimizing systemic toxicity and off-target effects. This approach is widely used in anticancer therapies and infectious disease treatments.

In the context of drug discovery, 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid has been incorporated into library screening campaigns to identify lead compounds for novel therapeutic applications. High-throughput screening (HTS) platforms have been employed to evaluate its binding affinity and activity against various targets, including ion channels, protein kinases, and enzyme systems. These studies have provided valuable data for hit-to-lead and lead optimization strategies.

Additionally, the steric bulk of the 2-oxabicyclo[2.1.1]hexane core may influence its binding interactions with target proteins. For example, the methyl group at the 1-position could create a steric barrier that enhances selectivity by preventing non-specific interactions with off-target proteins. This property is particularly important in anti-inflammatory drugs and immunomodulatory agents, where selectivity is critical for minimizing side effects.

The carboxylic acid group in this compound also plays a role in metal coordination and ligand binding, which could be exploited for metal-based therapeutics. For instance, its carboxyl group can chelate transition metals such as iron or zinc, which are involved in redox reactions and metabolic processes. This property opens new avenues for metallotherapeutics and antimicrobial agents targeting metal-dependent enzymes.

Furthermore, the 2-oxabicyclo[2.1.1]hexane scaffold has been studied for its potential in supramolecular chemistry, where it can act as a building block for self-assembling systems. These systems are being explored for drug delivery, sensors, and nanomaterials, leveraging the unique structural features of the cyclic ester framework. Such applications highlight the versatility of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid beyond traditional pharmaceutical uses.

Recent in vitro and in vivo studies have also evaluated the biological activity of this compound. For example, its ability to modulate cell signaling pathways has been investigated in cancer cell lines, where it showed potential as an inhibitor of proliferation and migration. These findings suggest its possible application in targeted cancer therapies and combination treatments with existing chemotherapeutics.

Overall, 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid represents a promising molecule with diverse applications in pharmaceutical science, synthetic chemistry, and biotechnology. Its unique structural features and functional groups make it a valuable tool for drug discovery, molecular design, and targeted therapeutic development. Continued research into its chemical properties, biological interactions, and synthetic potential will further expand its utility in modern medicine and industrial applications.

As computational tools and experimental techniques advance, the potential of 4-(ethoxycarbonyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid is expected to grow, leading to new therapeutic strategies and innovative applications. Its role in drug discovery and chemical innovation underscores the importance of exploring complex molecular structures for addressing global health challenges and advancing scientific knowledge.